Dipotassium 2,3,4,5-tetrachloro-6-(2,4,5,7-tetraiodo-6-oxido-3-oxo-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-yl)benzoate

• Molecular Formula: C20H8Cl4I4K2O5
• Molecular Weight: 1055.9 g/mol
• IUPAC Name: dipotassium;2,3,4,5-tetrachloro-6-(2,4,5,7-tetraiodo-6-oxido-3-oxo-1,2,4,4a,9,9a-hexahydroxanthen-9-yl)benzoate
• InChI: InChI=1S/C20H10Cl4I4O5.2K/c21-10-8(9(20(31)32)11(22)13(24)12(10)23)7-3-1-5(25)16(29)14(27)18(3)33-19-4(7)2-6(26)17(30)15(19)28;;/h1,4,6-7,15,19,29H,2H2,(H,31,32);;/q;2*+1/p-2
• InChI Key: LDCGNYROIXBCRB-UHFFFAOYSA-L
• Canonical SMILES: C1C2C(C(C(=O)C1I)I)OC3=C(C(=C(C=C3C2C4=C(C(=C(C(=C4Cl)Cl)Cl)Cl)C(=O)[O-])I)[O-])I.[K+].[K+]
• CAS No.: 23282-65-7

Description

Dipotassium 2,3,4,5-tetrachloro-6-(2,4,5,7-tetraiodo-6-oxido-3-oxo-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-yl)benzoate is an organic potassium salt. It is the dipotassium salt of 2,3,4,5-tetrachloro-6-(2,4,5,7-tetraiodo-6-hydroxy-3-oxoxanthen-9-yl)benzoic acid . This compound is known for its applications as a fluorescent dye and histological dye, commonly used in biological and medical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dipotassium 2,3,4,5-tetrachloro-6-(2,4,5,7-tetraiodo-6-oxido-3-oxo-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-yl)benzoate involves the reaction of 2,3,4,5-tetrachlorobenzoic acid with 2,4,5,7-tetraiodo-6-hydroxy-3-oxoxanthen-9-yl in the presence of potassium hydroxide. The reaction is typically carried out in an aqueous medium under controlled temperature and pH conditions .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Dipotassium 2,3,4,5-tetrachloro-6-(2,4,5,7-tetraiodo-6-oxido-3-oxo-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-yl)benzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states of the xanthene moiety.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: Halogen atoms in the compound can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Dipotassium 2,3,4,5-tetrachloro-6-(2,4,5,7-tetraiodo-6-oxido-3-oxo-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-yl)benzoate has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and analytical techniques.

Biology: Employed as a fluorescent dye for staining biological specimens, allowing for visualization of cellular structures under a microscope.

Medicine: Utilized in histological studies to highlight specific features of cells and tissues, aiding in medical diagnostics.

Industry: Applied in the production of dyes and pigments for various industrial applications.

Mechanism of Action

The mechanism of action of dipotassium 2,3,4,5-tetrachloro-6-(2,4,5,7-tetraiodo-6-oxido-3-oxo-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-yl)benzoate involves its interaction with biological molecules. The compound acts as a fluorochrome, binding to specific cellular components and emitting fluorescence upon excitation with light. This property allows for the visualization of cellular structures and processes .

Comparison with Similar Compounds

Similar Compounds

Dipotassium 3,6-dichloro-2-(2,4,5,7-tetrabromo-6-oxido-3-oxoxanthen-9-yl)benzoate: Similar in structure but with bromine atoms instead of iodine.

Disodium 2,3,4,5-tetrachloro-6-(2,4,5,7-tetrabromo-6-oxido-3-oxo-3H-xanthen-9-yl)benzoate: Sodium salt variant with bromine atoms.

Uniqueness

Dipotassium 2,3,4,5-tetrachloro-6-(2,4,5,7-tetraiodo-6-oxido-3-oxo-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-yl)benzoate is unique due to its specific combination of chlorine and iodine atoms, which confer distinct chemical and physical properties. This uniqueness makes it particularly useful in applications requiring high fluorescence and specific staining properties .